3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H20N4O2/c1-14-11-15(2)13-17(12-14)20(26)22-9-10-24-19(25)4-3-18(23-24)16-5-7-21-8-6-16/h3-8,11-13H,9-10H2,1-2H3,(H,22,26)
• InChI Key: YAEJILLRRXBNJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3)C
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in pharmacology and medicinal chemistry.

Scientific Research Applications

Synthesis and Molecular Applications

A study focused on the synthesis of novel pyridine and fused pyridine derivatives, including compounds structurally related to 3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide. These compounds were evaluated for antimicrobial and antioxidant activities, showcasing their potential in pharmaceutical applications (Flefel et al., 2018).

Antimicrobial Activity

A series of pyridines, pyrimidinones, and oxazinones, which are structurally similar to the specified compound, were synthesized for their antimicrobial properties. These compounds demonstrated significant antibacterial and antifungal activities, comparable to known antibiotics such as streptomycin and fusidic acid (Hossan et al., 2012).

Antimycobacterial Applications

Research on novel imidazo[1,2-a]pyridine-3-carboxamides, structurally related to the compound , showed significant activity against drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. This highlights the compound's potential use in treating tuberculosis (Lv et al., 2017).

Anticancer Potential

In the realm of cancer research, compounds similar to 3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide have been synthesized and shown to possess antimitotic properties. These compounds inhibit the proliferation of cancer cells and cause mitotic arrest, suggesting their potential in cancer therapy (Temple, 1990).

Antioxidant Activity

Compounds structurally related to the specified molecule have also been synthesized and shown to exhibit remarkable antioxidant activity. This suggests potential applications in protecting cells from oxidative stress (Zaki et al., 2017).

Anti-inflammatory Properties

Research has also been conducted on the synthesis of pyridines, pyrimidinones, and oxazinones, closely related to the compound , for their anti-inflammatory activities. These compounds were found to have good anti-inflammatory effects, comparable to Prednisolone, a reference drug (Amr et al., 2007).